Cas no 143469-40-3 (1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-)
143469-40-3 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-
CAS No:143469-40-3
MF:C10H13ClN2O
MW:212.676021337509
CID:108379
PubChem ID:45081988
Update Time:2025-04-18
1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl-
- 2-cyclopentyl-5-methylpyrazole-3-carbonyl chloride
- 1-CYCLOPENTYL-3-METHYL-1H-PYRAZOLE-5-CARBONYL CHLORIDE
- 143469-40-3
- DTXSID80665010
- SCHEMBL3060712
-
- Inchi: 1S/C10H13ClN2O/c1-7-6-9(10(11)14)13(12-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
- InChI Key: IZMKCZTURHMGTD-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C)=NN1C1CCCC1)=O
Computed Properties
- Exact Mass: 212.07179
- Monoisotopic Mass: 212.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.9A^2
- XLogP3: 2.6
Experimental Properties
- PSA: 34.89
1H-Pyrazole-5-carbonylchloride, 1-cyclopentyl-3-methyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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